Cas no 1700554-21-7 (7-ethyl-2,6-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)
1700554-21-7 structure
Product Name:7-ethyl-2,6-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
CAS No:1700554-21-7
MF:C10H17N3
MW:179.262081861496
CID:5695622
PubChem ID:136709273
Update Time:2023-11-24
7-ethyl-2,6-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 7-Ethyl-2,6-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
- 1700554-21-7
- EN300-1118593
- Pyrazolo[1,5-a]pyrimidine, 7-ethyl-4,5,6,7-tetrahydro-2,6-dimethyl-
- 7-ethyl-2,6-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
-
- Inchi: 1S/C10H17N3/c1-4-9-7(2)6-11-10-5-8(3)12-13(9)10/h5,7,9,11H,4,6H2,1-3H3
- InChI Key: IKQKDRPNSYOJNW-UHFFFAOYSA-N
- SMILES: N12C(=CC(C)=N1)NCC(C)C2CC
Computed Properties
- Exact Mass: 179.142247555g/mol
- Monoisotopic Mass: 179.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 29.8Ų
Experimental Properties
- Density: 1.16±0.1 g/cm3(Predicted)
- Boiling Point: 306.9±21.0 °C(Predicted)
- pka: 5.04±0.60(Predicted)
7-ethyl-2,6-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1118593-0.05g |
7-ethyl-2,6-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1700554-21-7 | 95% | 0.05g |
$827.0 | 2023-10-27 | |
| Enamine | EN300-1118593-0.1g |
7-ethyl-2,6-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1700554-21-7 | 95% | 0.1g |
$867.0 | 2023-10-27 | |
| Enamine | EN300-1118593-0.25g |
7-ethyl-2,6-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1700554-21-7 | 95% | 0.25g |
$906.0 | 2023-10-27 | |
| Enamine | EN300-1118593-0.5g |
7-ethyl-2,6-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1700554-21-7 | 95% | 0.5g |
$946.0 | 2023-10-27 | |
| Enamine | EN300-1118593-1.0g |
7-ethyl-2,6-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1700554-21-7 | 1g |
$1286.0 | 2023-06-09 | ||
| Enamine | EN300-1118593-2.5g |
7-ethyl-2,6-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1700554-21-7 | 95% | 2.5g |
$1931.0 | 2023-10-27 | |
| Enamine | EN300-1118593-5.0g |
7-ethyl-2,6-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1700554-21-7 | 5g |
$3728.0 | 2023-06-09 | ||
| Enamine | EN300-1118593-10.0g |
7-ethyl-2,6-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1700554-21-7 | 10g |
$5528.0 | 2023-06-09 | ||
| Enamine | EN300-1118593-1g |
7-ethyl-2,6-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1700554-21-7 | 95% | 1g |
$986.0 | 2023-10-27 | |
| Enamine | EN300-1118593-5g |
7-ethyl-2,6-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1700554-21-7 | 95% | 5g |
$2858.0 | 2023-10-27 |
7-ethyl-2,6-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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